(Z)-Ethyl 3-acetamidobut-2-enoate

• IUPAC Name: ethyl (Z)-3-acetamidobut-2-enoate
• InChI: InChI=1S/C8H13NO3/c1-4-12-8(11)5-6(2)9-7(3)10/h5H,4H2,1-3H3,(H,9,10)/b6-5-
• InChI Key: RNBWGWPKGHGLOY-WAYWQWQTSA-N
• Canonical SMILES: CCOC(=O)C=C(C)NC(=O)C
• Isomeric SMILES: CCOC(=O)/C=C(/C)\NC(=O)C
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol

Description

(Z)-Ethyl 3-acetamidobut-2-enoate, commonly known as Ethyl 3-acetamidocrotonate, is an organic compound that is widely used in scientific research. It is a derivative of crotonic acid and has various applications in the field of organic synthesis, medicinal chemistry, and biochemistry. The compound is a versatile intermediate that can be used to synthesize a wide range of organic molecules, including pharmaceuticals, agrochemicals, and natural products.

Scientific Research Applications

Synthesis of Functionalized Compounds

(Z)-Ethyl 3-acetamidobut-2-enoate is utilized in the synthesis of various functionalized compounds. Myers et al. (1989) discussed its role in the selective replacement of β-bromide in coupling reactions to produce functionalized enynes of defined geometry or coupled with acetylenic reactants to produce enediynes (Myers et al., 1989).

Photoisomerisation and Cyclisation

Pomeisl et al. (2007) highlighted the use of this compound in the transformation of fluorofuran-2(5H)-ones through Z/E photoisomerisation followed by acid-catalysed cyclisation (Pomeisl et al., 2007).

Crystal Packing Studies

Zhang et al. (2011) explored the use of this compound in crystal packing studies, focusing on N⋯π and O⋯π interactions rather than direct hydrogen bonding (Zhang et al., 2011).

Stereochemistry of Substituted Derivatives

Research by Brettle et al. (1973) involves understanding the stereochemistry of 3-substituted 2-methylbut-2-enoic acid derivatives, which are related to this compound (Brettle et al., 1973).

Structural Analysis

Johnson et al. (2006) conducted a structural analysis of ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, providing insights into the structure of related compounds (Johnson et al., 2006).

Synthesis of Heterocycles

Zribi et al. (2013) studied the synthesis of heterocycles using (Z)-Ethyl 3-amino-2-cyano-3-phenyl(or alkyl)acrylate, demonstrating the versatility of this compound derivatives in creating diverse structures (Zribi et al., 2013).

Catalysis in Chemical Reactions

Research on polymeric metal complexes derived from divalent transition metal ions with 2,4‐dihydroxy benzophenone and 2,4‐dihydroxy acetophenone, as detailed by Ingole et al. (2013), shows the catalytic potential of related enoate compounds (Ingole et al., 2013).

Mechanism of Action

Result of Action

The molecular and cellular effects of (Z)-Ethyl 3-acetamidobut-2-enoate’s action are currently unknown

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Specific information on how such factors impact the action of this compound is currently unavailable .